Cas no 118334-95-5 (1,1,1-Trifluoro-2-iodo-propane)

• Product Name: 1,1,1-Trifluoro-2-iodo-propane
• CAS No: 118334-95-5
• MF: C₃H₄F₃I
• MW: 223.963543891907
• MDL: MFCD00066336
• CID: 1207468
• PubChem ID: 14292222
• Update Time: 2025-06-21

1,1,1-Trifluoro-2-iodo-propane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-2-iodopropane
• 1,1,1-Trifluoro-2-iodo-propane
• DB-258969
• SB31057
• SY345991
• SCHEMBL4241014
• HHCQMYDFYORZCQ-UHFFFAOYSA-N
• 118334-95-5
• DTXSID40558535
• F75129
• MFCD00066336

• MDL： MFCD00066336
• Inchi： 1S/C3H4F3I/c1-2(7)3(4,5)6/h2H,1H3
• InChI Key： HHCQMYDFYORZCQ-UHFFFAOYSA-N
• SMILES： IC(C)C(F)(F)F

Computed Properties

• Exact Mass: 223.93098g/mol
• Monoisotopic Mass: 223.93098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Additional information on 1,1,1-Trifluoro-2-iodo-propane

Introduction to 1,1,1-Trifluoro-2-iodo-propane (CAS No: 118334-95-5)

1,1,1-Trifluoro-2-iodo-propane, with the chemical formula C₃H₂F₃I, is a fluorinated alkane derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound serves as a versatile intermediate in the preparation of more complex molecules, particularly in the development of novel therapeutic agents. Its unique structural features—comprising a trifluoromethyl group and an iodo substituent—make it a valuable building block for synthetic chemists.

The CAS number 118334-95-5 provides a unique identifier for this compound, ensuring precise classification and communication within the scientific community. The trifluoromethyl group (CF₃) is renowned for its stability and electronic properties, which can influence the reactivity and bioactivity of adjacent functional groups. In contrast, the iodo substituent (I) introduces electrophilicity, facilitating various substitution reactions such as cross-coupling processes. These attributes make 1,1,1-Trifluoro-2-iodo-propane a cornerstone in modern synthetic strategies.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The trifluoromethyl group, in particular, is frequently incorporated into pharmaceuticals to enhance metabolic stability, lipophilicity, and binding affinity. For instance, studies have demonstrated that fluorine atoms can modulate the electronic distribution of molecules, leading to improved pharmacokinetic profiles. The presence of an iodo group further expands the synthetic utility of 1,1,1-Trifluoro-2-iodo-propane, enabling its transformation into a wide array of heterocyclic scaffolds and biologically active compounds.

In industrial applications, 1,1,1-Trifluoro-2-iodo-propane is utilized in the production of agrochemicals and specialty chemicals. Its reactivity allows for efficient derivatization into other fluorinated intermediates, which are critical for synthesizing pesticides and herbicides with enhanced efficacy and environmental compatibility. The growing demand for sustainable chemical processes has spurred research into optimizing the synthesis of such compounds to minimize waste and energy consumption.

One notable area of research involves the use of 1,1,1-Trifluoro-2-iodo-propane in transition-metal-catalyzed reactions. Palladium and copper catalysts are particularly effective in facilitating cross-coupling reactions between this compound and various organic halides or aryl boronic acids. These transformations have been instrumental in constructing complex molecular architectures relevant to drug discovery. For example, Suzuki-Miyaura coupling reactions using 1,1,1-Trifluoro-2-iodo-propane have yielded novel fluorinated heterocycles with potential anticancer and anti-inflammatory properties.

The pharmaceutical industry has also explored the use of 1,1,1-Trifluoro-2-iodo-propane as a precursor for developing kinase inhibitors. Fluorinated analogs of known drugs often exhibit improved binding to target enzymes due to steric and electronic effects imparted by fluorine atoms. Researchers have leveraged the reactivity of the iodo group to introduce fluorine-containing side chains onto kinase inhibitors, enhancing their potency and selectivity. This approach has been particularly successful in targeting tyrosine kinases associated with chronic diseases.

Another emerging application lies in materials science, where 1,1,1-Trifluoro-2-iodo-propane is employed in the synthesis of fluorinated polymers. These polymers exhibit unique properties such as low friction coefficients and chemical inertness, making them suitable for high-performance coatings and lubricants. The ability to precisely control fluorination patterns using this intermediate allows for tailored material characteristics that meet specific industrial requirements.

Environmental considerations have also driven innovation in handling 1,1,1-Trifluoro-2-iodo-propane. Green chemistry principles emphasize minimizing hazardous byproducts and reducing solvent usage during synthesis. Recent studies have reported successful implementations of catalytic systems that enhance reaction efficiency while maintaining high yields. Such advancements align with global efforts to promote sustainable chemical manufacturing practices.

The future prospects for 1,1,1-Trifluoro-2-iodo-propane are promising, with ongoing research exploring its role in next-generation therapeutics. Innovations in flow chemistry and photoredox catalysis are expanding its synthetic utility beyond traditional batch processes. These methodologies not only improve scalability but also enable greener production routes suitable for industrial adoption.

In conclusion, 118334-95-5 represents a pivotal compound in modern chemical synthesis due to its structural versatility and functional adaptability. Its applications span pharmaceuticals، agrochemicals، materials science，and sustainable chemistry，underscoring its importance as a research tool and industrial intermediate。As scientific understanding evolves，the innovative uses of this compound will continue to drive progress across multiple disciplines。